Cas no 28809-69-0 (5alpha-Cholestane-2alpha,19-diol, 2-acetate)

• Product name: 5alpha-Cholestane-2alpha,19-diol, 2-acetate
• CAS No: 28809-69-0
• MF: C₂₉H₅₀O₃
• MW: 446.705509662628
• CID: 2662639

5alpha-Cholestane-2alpha,19-diol, 2-acetate Chemical and Physical Properties

Names and Identifiers

• 5α-Cholestane-2α,19-diol 2-acetate
• QCHLNDJQZZDVLC-FJRKYHHQSA-N
• 19-Hydroxycholestan-2-yl acetate #
• 5alpha-Cholestane-2alpha,19-diol, 2-acetate

• Inchi： 1S/C29H50O3/c1-19(2)7-6-8-20(3)25-13-14-26-24-12-10-22-9-11-23(32-21(4)31)17-29(22,18-30)27(24)15-16-28(25,26)5/h19-20,22-27,30H,6-18H2,1-5H3/t20-,22-,23+,24+,25-,26+,27+,28-,29-/m1/s1
• InChI Key： QCHLNDJQZZDVLC-FJRKYHHQSA-N
• SMILES： OC[C@]12C[C@H](CC[C@@H]1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)OC(C)=O

Computed Properties

• Exact Mass: 446.376
• Monoisotopic Mass: 446.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5